![molecular formula C7H8ClN B043014 5-Chloro-2-methylaniline CAS No. 95-79-4](/img/structure/B43014.png)
5-Chloro-2-methylaniline
Overview
Description
5-Chloro-2-methylaniline (5-Cl-2-MA) is an organic compound belonging to the family of amines. It is a colorless to pale yellow liquid with a strong odor. 5-Cl-2-MA is a versatile compound used in the synthesis of a variety of products, including pharmaceuticals, dyes, and pesticides. It is also used in scientific research for its unique properties and potential applications. In
Scientific Research Applications
Protein, DNA, and RNA Binding : Hill, Shih, and Struck (1979) found that 4-chloro-2-methylaniline, a carcinogen, is extensively bound to proteins, DNA, and RNA in rat liver. This binding is attributed to enzymatic activity in microsomes leading to irreversible binding and activation (Hill, Shih, & Struck, 1979).
Synthesis of Efavirenz Impurity : Gazvoda et al. (2018) presented a six-step synthetic route to 5-chloro-2-(cyclobut-1-en-1-yl)-3-(trifluoromethyl)-1H-indole, a key impurity in efavirenz, an important anti-HIV/AIDS drug (Gazvoda et al., 2018).
Preparation Method : Zhang Qian-cheng (2009) introduced a new method for preparing 2-chloro-6-methylaniline using diphenylurea and sodium chlorate, offering a more efficient and environmentally friendly process (Zhang, 2009).
Genotoxicity and Carcinogenic Potential : Przybojewska (1997) evaluated the DNA damaging effect of several aniline derivatives, including 2,4-dimethylaniline and 2,4,6-trimethylaniline, which were found to be genotoxic and potentially carcinogenic. However, 2-chloro-4-methylaniline and 4-chloro-N-methylaniline showed no effect on DNA in mice (Przybojewska, 1997).
Antitumor Agent Synthesis : Jia-liang, Yi-fen, and Yafei (2009) successfully synthesized Dasatinib monohydrate, an antitumor agent, in 52% overall yield from 2-chloro-6-methylaniline (Zang, Chen, & Jie, 2009).
Vibrational Frequency Analysis : Karabacak, Karagöz, and Kurt (2009) conducted a study on the vibrational frequencies of 2-chloro-4-methylaniline and 2-chloro-6-methylaniline, finding good agreement with experimental data. This research highlights NH-pi interactions and the influence of bulky chlorine and methyl groups on the amino group's vibrational modes (Karabacak, Karagöz, & Kurt, 2009).
Safety and Hazards
Mechanism of Action
Target of Action
5-Chloro-2-methylaniline, also known as 2-Amino-4-chlorotoluene or 5-Chloro-o-toluidine , is a chemical compound that primarily targets the respiratory system
Pharmacokinetics
Its physical properties such as a melting point of 20-22 °c and a boiling point of 237 °C suggest that it could be absorbed and distributed in the body under certain conditions. Its density of 1.177 g/mL at 20 °C might also influence its bioavailability and distribution.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its physical state can change depending on the temperature, existing as a solid, liquid, a solidified melt, or a supercooled melt .
Biochemical Analysis
Cellular Effects
It is known to have some toxic effects, such as causing skin irritation, serious eye irritation, and may cause respiratory irritation
Molecular Mechanism
It is known to interact with biomolecules, potentially leading to changes in gene expression
Dosage Effects in Animal Models
It is known to have an LD50 of 464 mg/kg in rats , indicating that it can be toxic at high doses
properties
IUPAC Name |
5-chloro-2-methylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN/c1-5-2-3-6(8)4-7(5)9/h2-4H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRZOMWDJOLIVQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5020287 | |
Record name | 5-Chloro-2-methylaniline | |
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Molecular Weight |
141.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Grayish-white solid; [HSDB] Low melting solid; mp = 20-22 deg C; [MSDSonline] | |
Record name | 5-Chloro-o-toluidine | |
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Boiling Point |
237 °C AT 722 MM HG | |
Record name | 5-CHLORO-O-TOLUIDINE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2062 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
SOL IN HOT ALCOHOL | |
Record name | 5-CHLORO-O-TOLUIDINE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2062 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.04 [mmHg] | |
Record name | 5-Chloro-o-toluidine | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/3336 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Color/Form |
GRAYISH-WHITE SOLID | |
CAS RN |
95-79-4 | |
Record name | 5-Chloro-2-methylaniline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=95-79-4 | |
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Record name | 5-Chloro-o-toluidine | |
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Record name | 5-Chloro-2-methylaniline | |
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Record name | Benzenamine, 5-chloro-2-methyl- | |
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Record name | 5-Chloro-2-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5020287 | |
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Record name | 5-chloro-o-toluidine | |
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Record name | 5-CHLORO-O-TOLUIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LW5K546DTR | |
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Record name | 5-CHLORO-O-TOLUIDINE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2062 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
26 °C | |
Record name | 5-CHLORO-O-TOLUIDINE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2062 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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